Cas no 678980-01-3 (Pentanoic acid,3-[[(2S)-6-amino-1-oxo-2-[[(phenylmethoxy)carbonyl]amino]hexyl]amino]-5-fluoro-4-oxo-)

• Product name: Pentanoic acid,3-[[(2S)-6-amino-1-oxo-2-[[(phenylmethoxy)carbonyl]amino]hexyl]amino]-5-fluoro-4-oxo-
• CAS No: 678980-01-3
• MF: C₁₉H₂₆FN₃O₆
• MW: 411.424648761749
• CID: 393965

Pentanoic acid,3-[[(2S)-6-amino-1-oxo-2-[[(phenylmethoxy)carbonyl]amino]hexyl]amino]-5-fluoro-4-oxo- Chemical and Physical Properties

Names and Identifiers

• Pentanoic acid,3-[[(2S)-6-amino-1-oxo-2-[[(phenylmethoxy)carbonyl]amino]hexyl]amino]-5-fluoro-4-oxo-
• Pentanoic acid, 3-[[(2S)-6-amino-1-oxo-2-[[(phenylmethoxy)carbonyl]amino]hexyl]amino]-5-fluoro-4-oxo-

• Inchi： 1S/C19H26FN3O6/c20-11-16(24)15(10-17(25)26)22-18(27)14(8-4-5-9-21)23-19(28)29-12-13-6-2-1-3-7-13/h1-3,6-7,14-15H,4-5,8-12,21H2,(H,22,27)(H,23,28)(H,25,26)/t14-,15?/m0/s1
• InChI Key： YCNWOSRCTOSATR-MLCCFXAWSA-N
• SMILES： C(O)(=O)CC(NC(=O)[C@@H](NC(OCC1=CC=CC=C1)=O)CCCCN)C(=O)CF

Computed Properties

• Exact Mass: 411.18068

Experimental Properties

• Density: 1.271±0.06 g/cm3(Predicted)
• Boiling Point: 699.1±55.0 °C(Predicted)
• PSA: 147.82
• pka: 3.92±0.19(Predicted)